Cas no 2228927-34-0 (4-benzyl-2-(piperidin-4-yl)methylmorpholine)

• Product Name: 4-benzyl-2-(piperidin-4-yl)methylmorpholine
• CAS No: 2228927-34-0
• MF: C₁₇H₂₆N₂O
• MW: 274.401144504547
• CID: 6390489
• PubChem ID: 165826034
• Update Time: 2025-05-24

4-benzyl-2-(piperidin-4-yl)methylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-2-(piperidin-4-yl)methylmorpholine
• 4-benzyl-2-[(piperidin-4-yl)methyl]morpholine
• EN300-1862196
• 2228927-34-0

• Inchi： 1S/C17H26N2O/c1-2-4-16(5-3-1)13-19-10-11-20-17(14-19)12-15-6-8-18-9-7-15/h1-5,15,17-18H,6-14H2
• InChI Key： SGSLWTRGVPJMKV-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1CC1CCNCC1

Computed Properties

• Exact Mass: 274.204513457g/mol
• Monoisotopic Mass: 274.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.5Ų

Additional information on 4-benzyl-2-(piperidin-4-yl)methylmorpholine

Comprehensive Overview of 4-Benzyl-2-(piperidin-4-yl)methylmorpholine (CAS No. 2228927-34-0): Properties, Applications, and Research Insights

4-Benzyl-2-(piperidin-4-yl)methylmorpholine (CAS No. 2228927-34-0) is a structurally unique compound gaining attention in pharmaceutical and chemical research due to its hybrid morpholine and piperidine scaffold. This molecule combines the rigidity of benzyl groups with the flexibility of piperidine rings, making it a versatile intermediate for drug discovery. Recent studies highlight its potential in modulating central nervous system (CNS) targets, aligning with trending searches like "neuroactive compounds" and "CNS drug development." Researchers are particularly interested in its structure-activity relationship (SAR), a hot topic in medicinal chemistry forums.

The compound’s molecular weight and logP value suggest favorable blood-brain barrier permeability, a key focus area for neurological disorder therapeutics. Its synthatic pathway often involves reductive amination or N-alkylation, methods frequently searched in organic synthesis databases. Notably, the 4-benzyl substitution enhances lipophilicity, a feature discussed in recent publications on bioavailability optimization. These attributes position it as a candidate for high-throughput screening (HTS) in drug libraries.

In the context of AI-driven drug design, 4-benzyl-2-(piperidin-4-yl)methylmorpholine has been flagged in virtual screening studies for GPCR targets, addressing popular queries like "machine learning in pharmacology." Its crystal structure data (where available) supports molecular docking simulations, a technique dominating computational chemistry searches. The compound’s stereochemistry also raises interest in chiral resolution methods, a niche yet growing SEO keyword.

From an industrial perspective, the demand for custom synthesis of CAS 2228927-34-0 reflects its utility in preclinical research. Suppliers often highlight its purity (>98%) and HPLC validation, metrics critical for FDA compliance discussions. Environmental considerations are also addressed via green chemistry adaptations in its production, resonating with searches for "sustainable synthetic routes."

Emerging applications include its role in allosteric modulator development, a trending topic in signal transduction research. The piperidine-morpholine core is increasingly referenced in patents targeting neurodegenerative diseases, aligning with high-volume queries like "Alzheimer’s disease drug candidates." However, rigorous toxicity profiling remains essential, as emphasized in recent ADMET-focused publications.

In summary, 4-benzyl-2-(piperidin-4-yl)methylmorpholine exemplifies the convergence of structural complexity and therapeutic potential. Its relevance to fragment-based drug discovery and lead optimization ensures sustained academic and industrial interest, while SEO-driven content around CAS 2228927-34-0 continues to grow in chemical databases and research portals.